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Compound of Interest

Compound Name: Crotonyl isothiocyanate

CAS No.: 60034-28-8

Cat. No.: B1352484 Get Quote

(E)-But-2-enoyl Isothiocyanate[1]
Part 1: Executive Summary & Nomenclature Alert
Crotonyl isothiocyanate is a highly reactive acyl isothiocyanate, distinct from the alkyl analog

"crotyl isothiocyanate." It functions as a bifunctional electrophile, bridging the chemistry of

conjugated carbonyls and isothiocyanates. Its primary utility lies in heterocyclic synthesis and

bioconjugation, where it serves as a potent "N-C-S" linchpin for forming N-acyl thioureas and

thiazole derivatives.

CRITICAL NOMENCLATURE DISTINCTION: Researchers frequently conflate two distinct

chemical entities due to similar naming conventions. You must verify your target molecule

before proceeding:
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Feature
Crotonyl Isothiocyanate

(Target of this Guide)
Crotyl Isothiocyanate

(Common Confusion)

Structure
Acyl Isothiocyanate (R-C(=O)-

NCS)

Alkyl Isothiocyanate (R-CH₂-

NCS)

IUPAC (E)-But-2-enoyl isothiocyanate 1-Isothiocyanato-2-butene

CAS No. 60034-28-8 57016-66-9

Reactivity
High (Acylating &

Thiocarbamoylating)

Moderate (Standard ITC

electrophile)

Stability
Moisture Sensitive (Hydrolyzes

rapidly)
Relatively Stable

Part 2: Chemical Identity & Physicochemical Profile
Crotonyl isothiocyanate is characterized by a conjugated system connecting an alkene, a

carbonyl, and the isothiocyanate moiety. This conjugation lowers the LUMO energy,

significantly enhancing its electrophilicity compared to non-conjugated analogs.

Physicochemical Data Table
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Property Value / Description

Chemical Formula C₅H₅NOS

Molecular Weight 127.16 g/mol

Exact Mass 127.009 g/mol

Appearance
Colorless to pale yellow solid/oil (dependent on

purity/temp)

Boiling Point ~174 °C (Estimated at 760 mmHg)

Solubility
Soluble in CHCl₃, CH₂Cl₂, Acetone, THF;

Decomposes in Water/Alcohols

Spectroscopy (IR)

~1980–2050 cm⁻¹ (Broad, strong -N=C=S

stretch)~1680–1700 cm⁻¹ (C=O stretch,

conjugated)

Hazard Class Irritant (Skin/Eye/Respiratory); Lachrymator

Part 3: Synthesis & Production Protocols
Methodology: Nucleophilic Substitution of Acid Chlorides. Unlike alkyl isothiocyanates, which

are often synthesized from amines and CS₂, acyl isothiocyanates are best prepared by reacting

the corresponding acid chloride with a thiocyanate salt. This method avoids the use of toxic

thiophosgene.

Protocol: Phase-Transfer Catalyzed Synthesis
Reagents:

(E)-Crotonyl Chloride (1.0 eq)[1]

Potassium Thiocyanate (KSCN) (1.2 eq)

Solvent: Dry Acetone or Acetonitrile (Anhydrous is critical)

Catalyst (Optional): 18-Crown-6 (0.05 eq) to enhance KSCN solubility.
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Step-by-Step Workflow:

Preparation: Flame-dry a 3-neck round bottom flask and purge with N₂.

Solubilization: Dissolve KSCN (1.2 eq) in anhydrous acetone. If KSCN does not fully

dissolve, add catalytic 18-Crown-6.[1]

Addition: Cool the solution to 0°C. Add Crotonyl Chloride (1.0 eq) dropwise via a pressure-

equalizing addition funnel over 20 minutes. Note: Exothermic reaction.[1][2]

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. The

formation of a white precipitate (KCl) indicates reaction progress.

Filtration: Filter the reaction mixture under N₂ atmosphere to remove the KCl salt.

Isolation: Concentrate the filtrate in vacuo at low temperature (<40°C).

Purification: Vacuum distillation is recommended for high purity. Do not use silica

chromatography with protic solvents as the compound will degrade.

Synthesis Pathway Diagram

Conditions: Dry Acetone, 0°C -> RT, N2 atm

Crotonyl Chloride
(Acid Chloride)

Tetrahedral
Intermediate

 Nucleophilic Attack

KSCN
(Thiocyanate Source)

Crotonyl Isothiocyanate
(Acyl ITC) Elimination

KCl
(Precipitate)

Click to download full resolution via product page

Caption: Nucleophilic substitution pathway converting acid chloride to acyl isothiocyanate via

salt metathesis.

Part 4: Reactivity & Mechanistic Chemistry
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Crotonyl isothiocyanate is a "harder" electrophile than standard ITCs due to the acyl group. It

exhibits two primary modes of reactivity:[2]

Carbamoylation (Major): Reaction at the isothiocyanate carbon (-N=C=S) with nucleophiles

(amines, thiols) to form N-acyl thioureas or dithiocarbamates.

Michael Addition (Minor/Specific): The conjugated alkene (C=C) allows for 1,4-addition,

though the highly reactive ITC group usually reacts first.

Reaction with Amines (The "N-Acyl Thiourea" Route)
When reacted with primary amines, the nucleophile attacks the central carbon of the

isothiocyanate group.[3] The acyl group stabilizes the resulting negative charge on the

nitrogen, driving the reaction forward rapidly.

Mechanism:

Nucleophilic Attack: Amine lone pair attacks the ITC carbon.[3]

Proton Transfer: Rapid tautomerization.

Product: Formation of a stable N-crotonyl-N'-alkyl thiourea.

Reactivity Diagram

Crotonyl Isothiocyanate
(Electrophile)

Zwitterionic Intermediate
[R-NH(+)-C(S-)=N-C(=O)-R']

 Nucleophilic Attack (Fast)

Primary Amine
(R-NH2)

N-Crotonyl Thiourea
(Stable Adduct)

 Proton Transfer / Tautomerization
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Click to download full resolution via product page

Caption: Mechanism of N-acyl thiourea formation upon reaction with primary amines.

Part 5: Biological Applications & Drug Development
While often cited in the context of food chemistry (mustard oils), the specific value of Crotonyl
isothiocyanate in drug development lies in its ability to modify proteins and synthesize

heterocyclic scaffolds.

Bioconjugation: The acyl-ITC moiety reacts with lysine residues (amines) on proteins. Unlike

alkyl ITCs, the resulting N-acyl thiourea linkage is chemically distinct and can alter the

electronic properties of the protein surface.

Heterocycle Synthesis: The N-acyl thiourea products are versatile precursors. Upon

treatment with base or oxidants, they can cyclize to form 2-aminothiazoles or

pyrimidinethiones, which are privileged scaffolds in kinase inhibitors and antimicrobial

agents.

Biomarker Utility: Detected as a metabolite of specific glucosinolates in Chinese mustard,

serving as a tracer for dietary intake studies in nutritional epidemiology.

Part 6: Safety & Handling
Lachrymator: Acyl isothiocyanates are potent tear agents. Handle only in a functioning fume

hood.

Hydrolysis Hazard: In the presence of moisture, it hydrolyzes to release HSCN (Thiocyanic

acid) or COS (Carbonyl sulfide), both of which are toxic.

Storage: Store under inert gas (Argon/Nitrogen) at -20°C. Desiccate to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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